1-methyl-1H-pyrrole-2-carboximidamide, acetic acid
Overview
Description
1-Methyl-1H-pyrrole-2-carboximidamide, acetic acid (MPCA) is an organic compound that is widely used in scientific research applications. It is a small molecule with a molecular weight of 169.2 g/mol, and is composed of two nitrogen atoms, two carbon atoms, two oxygen atoms and one hydrogen atom. MPCA is a versatile compound that is used in a variety of applications, including biochemical and physiological studies, as well as laboratory experiments. In
Scientific Research Applications
1-methyl-1H-pyrrole-2-carboximidamide, acetic acid is a versatile compound that is used in a variety of scientific research applications. It is used in biochemical and physiological studies to investigate the mechanisms of action of various compounds. It is also used in laboratory experiments to study the effects of various compounds on cellular processes. In addition, 1-methyl-1H-pyrrole-2-carboximidamide, acetic acid is used as a model compound for drug design and development.
Mechanism of Action
1-methyl-1H-pyrrole-2-carboximidamide, acetic acid has been shown to interact with various proteins and enzymes in the body. It has been shown to bind to the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory compounds. It has also been shown to inhibit the enzyme phosphodiesterase-4 (PDE-4), which is responsible for the breakdown of cyclic adenosine monophosphate (cAMP). Additionally, 1-methyl-1H-pyrrole-2-carboximidamide, acetic acid has been shown to interact with various other proteins, including the neurotransmitter receptor GABAA, the enzyme acetylcholinesterase, and the enzyme tyrosine kinase.
Biochemical and Physiological Effects
1-methyl-1H-pyrrole-2-carboximidamide, acetic acid has been shown to have various biochemical and physiological effects in the body. It has been shown to have anti-inflammatory and analgesic effects, as well as anti-cancer effects. Additionally, 1-methyl-1H-pyrrole-2-carboximidamide, acetic acid has been shown to have anti-allergic, anti-diabetic, and anti-bacterial effects. It has also been shown to have anti-oxidant and anti-aging effects.
Advantages and Limitations for Lab Experiments
1-methyl-1H-pyrrole-2-carboximidamide, acetic acid has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it is a small molecule, which makes it easier to study its effects in the body. However, 1-methyl-1H-pyrrole-2-carboximidamide, acetic acid is not very stable and can easily degrade in the presence of light or heat. Additionally, it is not very soluble in water, which can make it difficult to use in some experiments.
Future Directions
1-methyl-1H-pyrrole-2-carboximidamide, acetic acid has many potential applications in the future. It could be used to develop new drugs for the treatment of various diseases and disorders, such as cancer, diabetes, and allergies. Additionally, it could be used to develop new treatments for neurological disorders, such as Alzheimer's disease. Additionally, 1-methyl-1H-pyrrole-2-carboximidamide, acetic acid could be used to develop new compounds for the treatment of inflammation and pain. Finally, it could be used to develop new compounds for the treatment of various bacterial and viral infections.
Synthesis Methods
1-methyl-1H-pyrrole-2-carboximidamide, acetic acid is synthesized through a simple and efficient three-step process. The first step involves reacting 1-methyl-1H-pyrrole-2-carboxylic acid with acetic anhydride, which forms an acetic acid salt of 1-methyl-1H-pyrrole-2-carboximidamide. The second step involves reacting this salt with a base, such as sodium hydroxide, which yields 1-methyl-1H-pyrrole-2-carboximidamide and acetic acid. The third and final step involves purifying the compound by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-1H-pyrrole-2-carboximidamide, acetic acid involves the reaction of 1-methyl-1H-pyrrole-2-carboxylic acid with N,N'-dicyclohexylcarbodiimide (DCC) and N-methylimidazole to form the corresponding carboximidamide intermediate. This intermediate is then treated with acetic acid to yield the final product.", "Starting Materials": [ "1-methyl-1H-pyrrole-2-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-methylimidazole", "Acetic acid" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-pyrrole-2-carboxylic acid (1.0 equiv) and N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equiv) in dry dichloromethane.", "Step 2: Add N-methylimidazole (1.1 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the carboximidamide intermediate.", "Step 5: Dissolve the carboximidamide intermediate in acetic acid (1.5 equiv) and stir at room temperature for 2 hours.", "Step 6: Concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography to obtain 1-methyl-1H-pyrrole-2-carboximidamide, acetic acid." ] } | |
CAS RN |
2613381-63-6 |
Molecular Formula |
C8H13N3O2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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